Cas no 617-65-2 (DL-Glutamic acid)

• Product Name: DL-Glutamic acid
• CAS No: 617-65-2
• MF: C₅H₉NO₄
• MW: 147.129261732101
• MDL: MFCD00063113
• CID: 38985
• PubChem ID: 611
• Update Time: 2025-10-20

DL-Glutamic acid Chemical and Physical Properties

Names and Identifiers

• DL-Glutamic acid
• 2-AMINOGLUTARIC ACID
• (+/-)-2-AMINOPENTANEDIOIC ACID
• 2-AMINO-PENTANEDIOIC ACID
• DL-2-AMINOPENTANEDIOIC ACID
• DL-2-AMINO PROPANE DICARBOXYLIC ACID
• DL-ALPHA-AMINOGLUTARIC ACID
• (R,S)-2-Amino-pentanedioicacid
• dl-glutamic
• dl-glutamicaci
• Glutamic acid, DL-
• H-DL-Glu-OH
• rac-(R*)-2-Aminopentanedioic acid
• 2-Aminopentanedioic acid
• 2-Aminopropane-1,3-dicarboxylic acid
• DL-glutamic acid monohydrate
• Glutamic acid
• Glutamic acid DL-form
• NSC 9967

• MDL： MFCD00063113
• Inchi： 1S/C5H9NO4/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)
• InChI Key： WHUUTDBJXJRKMK-UHFFFAOYSA-N
• SMILES： [O-]C(C(CCC(=O)O)[NH3+])=O

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Orthorhombic crystals were obtained from water.
• Density: 1,4601 g/cm3
• Melting Point: 194 ºC
• Boiling Point: 333.8°C at 760 mmHg
• Flash Point: 155.7℃
• Refractive Index: 1.4210 (estimate)
• Water Partition Coefficient: Soluble in water (miscible), HCl, ether (sparingly), ethanol (sparingly), and petroleum ether (sparingly).
• PSA: 100.62
• LogP: -0.03660
• FEMA: 2457
• Merck: 4469
• Solubility: Soluble in water, slightly soluble in ethanol, ether, petroleum ether.

DL-Glutamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• RTECS：LZ9648000
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-Glutamic acid

Introduction to DL-Glutamic Acid (CAS No. 617-65-2)

DL-Glutamic acid, a fundamental amino acid with the chemical formula C₅H₉NO₄, is widely recognized for its significant role in various biological and pharmaceutical applications. Its unique structural properties and versatile functionalities make it a cornerstone in the field of chemical biology and drug development. With a CAS number of 617-65-2, this compound has been extensively studied and utilized across multiple industries, including nutrition, medicine, and biotechnology.

The significance of DL-Glutamic acid cannot be overstated, particularly in the context of modern research. Recent advancements in neuroscience have highlighted its role as an important neurotransmitter and precursor for various bioactive substances. Studies have demonstrated that DL-Glutamic acid plays a crucial role in the synthesis of glutamate, which is essential for brain function and cognitive processes. This has opened up new avenues for the development of therapeutic agents targeting neurological disorders.

In the realm of pharmaceutical research, DL-Glutamic acid has been identified as a key component in the development of novel drugs. Its ability to act as a precursor for other amino acids and organic compounds makes it invaluable in synthetic chemistry. For instance, researchers have leveraged its properties to develop new strategies for producing peptides and proteins, which are integral to many therapeutic interventions. The compound's versatility has also been exploited in the creation of enzymatic inhibitors and other bioactive molecules.

Moreover, DL-Glutamic acid has garnered attention in the field of nutritional science. It is commonly found in dietary supplements and functional foods due to its role in amino acid metabolism and its potential health benefits. Emerging research suggests that DL-Glutamic acid may contribute to improved gut health by supporting the growth of beneficial gut microbiota. This finding has sparked interest in exploring its applications in probiotic formulations and gut health therapies.

The industrial applications of DL-Glutamic acid are equally noteworthy. It serves as a critical intermediate in the production of various chemicals used in agriculture, food additives, and cosmetics. Its role as a flavor enhancer, particularly in the form of monosodium glutamate (MSG), is well-documented. However, recent studies have also highlighted its potential use in sustainable agriculture, where it can be employed as a growth promoter for plants. This application aligns with global efforts to develop eco-friendly agricultural practices.

Recent breakthroughs in synthetic biology have further expanded the utility of DL-Glutamic acid. Researchers have engineered microorganisms capable of efficiently producing this compound through fermentation processes. This biotechnological approach not only enhances production efficiency but also reduces environmental impact compared to traditional chemical synthesis methods. Such innovations are pivotal in meeting the growing demand for high-quality biochemicals without compromising sustainability.

The intersection of DL-Glutamic acid with biomedical research has led to exciting discoveries. Studies have indicated its potential role in modulating immune responses, making it a candidate for developing immunomodulatory therapies. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders directly. These findings underscore the compound's therapeutic potential and highlight the need for further investigation into its pharmacological properties.

In conclusion, DL-Glutamic acid (CAS No. 617-65-2) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its roles in neuroscience, pharmaceuticals, nutrition, industry, and biotechnology underscore its importance as a biochemical building block. As research continues to uncover new applications and benefits, DL-Glutamic acid is poised to remain at the forefront of scientific innovation.